Cas no 147937-34-6 (2-(chloromethyl)-4-phenylpyridine)

• Product Name: 2-(chloromethyl)-4-phenylpyridine
• CAS No: 147937-34-6
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• MDL: MFCD10697596
• CID: 1323655
• PubChem ID: 14072007
• Update Time: 2025-08-03

2-(chloromethyl)-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-phenylpyridine
• AGN-PC-000BKT
• SureCN7387315
• CTK8H0078
• AB60018
• CS-0088959
• 147937-34-6
• DB-083199
• DTXSID60555445
• SCHEMBL7387315
• D74759
• 2-(chloromethyl)-4-phenylpyridine

• MDL： MFCD10697596
• Inchi： 1S/C12H10ClN/c13-9-12-8-11(6-7-14-12)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： JXQZTESQGQBTIV-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.05000
• Monoisotopic Mass: 203.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.48740

Additional information on 2-(chloromethyl)-4-phenylpyridine

Professional Introduction to 2-(chloromethyl)-4-phenylpyridine (CAS No. 147937-34-6)

2-(chloromethyl)-4-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 147937-34-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a pyridine core substituted with a chloromethyl group and a phenyl ring, has garnered attention due to its versatile structural framework and potential applications in drug discovery. The compound's unique combination of functional groups makes it a valuable intermediate in synthesizing biologically active molecules, particularly in the development of novel therapeutic agents.

The pyridine moiety is a cornerstone in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Pyridine derivatives are widely prevalent in approved drugs, owing to their favorable pharmacokinetic properties and tunable electronic characteristics. In 2-(chloromethyl)-4-phenylpyridine, the presence of the chloromethyl group introduces reactivity that can be exploited for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, which are pivotal in modern synthetic organic chemistry.

The phenyl ring appended to the pyridine scaffold enhances the compound's lipophilicity and influences its interactions with biological systems. Phenyl-substituted pyridines are often found in kinase inhibitors, antiviral agents, and other pharmacologically relevant molecules. The electronic nature of the phenyl ring can be modulated by substituents, allowing fine-tuning of the compound's biological activity. In the context of 2-(chloromethyl)-4-phenylpyridine, the phenyl group may serve as a pharmacophoric element, contributing to binding affinity and selectivity in target interactions.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like 2-(chloromethyl)-4-phenylpyridine. Researchers have been exploring its potential as a scaffold for developing treatments against various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound's structural features make it amenable to modifications that can enhance its therapeutic profile. For instance, derivatization of the chloromethyl group can lead to thioether or ester functionalities, which may improve metabolic stability and bioavailability.

In the realm of oncology, pyridine derivatives have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in cancer progression. The ability to incorporate diverse substituents into the pyridine core allows for the creation of molecules with high specificity toward cancer cell targets. Preliminary studies on 2-(chloromethyl)-4-phenylpyridine have suggested its potential as a precursor for kinase inhibitors, with modifications aimed at optimizing binding interactions and minimizing off-target effects.

The pharmaceutical industry has also been investigating novel antiviral agents derived from pyridine scaffolds. The structural versatility of 2-(chloromethyl)-4-phenylpyridine makes it a candidate for designing compounds that interfere with viral replication or entry into host cells. Functionalization strategies may include introducing nitrogen-containing heterocycles or other bioisosteric groups to enhance binding affinity to viral proteins. Such approaches align with current trends in antiviral drug development, where targeted inhibition of viral enzymes or receptors is key.

Beyond its applications in small-molecule drug discovery, 2-(chloromethyl)-4-phenylpyridine has potential utility in materials science and chemical biology. Its ability to participate in diverse chemical reactions makes it a valuable building block for synthesizing complex polymers or functional materials. Additionally, researchers have explored its use as a probe molecule to study enzyme mechanisms or protein-protein interactions. The compound's reactivity allows for covalent labeling techniques that can provide insights into biological pathways and signaling networks.

The synthesis of 2-(chloromethyl)-4-phenylpyridine typically involves multi-step organic transformations starting from commercially available precursors such as 4-bromopyridine or 4-methylpyridine. Key steps often include halogenation followed by nucleophilic substitution to introduce the chloromethyl group. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing costs and improving yields. These developments are crucial for ensuring an adequate supply of intermediates like 2-(chloromethyl)-4-phenylpyridine, which are essential for large-scale drug production.

In conclusion,2-(chloromethyl)-4-phenylpyridine (CAS No. 147937-34-6) represents a promising compound with broad applications across pharmaceutical research and chemical synthesis. Its unique structural features—combining a pyridine core with a chloromethyl group and a phenyl ring—make it a versatile intermediate for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies,2-(chloromethyl)-4-phenylpyridine is poised to play an increasingly important role in advancing both academic studies and industrial applications within the chemical biology sector.